Cas no 853104-20-8 (3-phenyl-5-pyrrolidin-2-yl-1,2,4-oxadiazole)

• Product Name: 3-phenyl-5-pyrrolidin-2-yl-1,2,4-oxadiazole
• CAS No: 853104-20-8
• MF: C₁₂H₁₃N₃O
• MW: 215.251122236252
• CID: 717188
• PubChem ID: 3476617
• Update Time: 2025-04-19

3-phenyl-5-pyrrolidin-2-yl-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 3-Phenyl-5-(pyrrolidin-2-yl)-1,2,4-oxadiazole
• 1,2,4-Oxadiazole,3-phenyl-5-(2-pyrrolidinyl)-
• 3-Phenyl-5-pyrrolidin-2-yl-[1,2,4]oxadiazole
• 3-phenyl-5-pyrrolidin-2-yl-1,2,4-oxadiazole
• DTXSID40392830
• AKOS009224941
• BS-4222
• DB-076323
• 853104-20-8
• SCHEMBL15848298

• MDL： MFCD08059301
• Inchi： 1S/C12H13N3O/c1-2-5-9(6-3-1)11-14-12(16-15-11)10-7-4-8-13-10/h1-3,5-6,10,13H,4,7-8H2
• InChI Key： RJBMVNYIOPXWKS-UHFFFAOYSA-N
• SMILES： O1C(C2CCCN2)=NC(C2C=CC=CC=2)=N1

Computed Properties

• Exact Mass: 215.10600
• Monoisotopic Mass: 215.106
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51A^2
• XLogP3: 1.7

Experimental Properties

• Density: 1.173
• Boiling Point: 378.7°C at 760 mmHg
• Flash Point: 182.8°C
• Refractive Index: 1.559
• PSA: 50.95000
• LogP: 2.48990

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles